Cas no 1016806-74-8 (5-Bromo-2-(3-methyl-1-piperidinyl)aniline)

5-Bromo-2-(3-methyl-1-piperidinyl)aniline is a brominated aniline derivative featuring a 3-methylpiperidinyl substituent, which enhances its utility as an intermediate in pharmaceutical and agrochemical synthesis. The bromine atom at the 5-position provides a reactive site for further functionalization, enabling cross-coupling reactions such as Suzuki or Buchwald-Hartwig amination. The 3-methylpiperidinyl moiety contributes to steric and electronic modulation, influencing binding affinity in bioactive compounds. This compound is particularly valuable in medicinal chemistry for the development of receptor-targeted molecules due to its balanced lipophilicity and structural versatility. High-purity grades ensure reproducibility in research and industrial applications. Proper handling under inert conditions is recommended due to potential sensitivity.

5-Bromo-2-(3-methyl-1-piperidinyl)aniline structure

1016806-74-8 structure

Product Name:5-Bromo-2-(3-methyl-1-piperidinyl)aniline

CAS No:1016806-74-8

MF:C₁₂H₁₇BrN₂

MW:269.180782079697

CID:4675978

Update Time:2025-10-12

5-Bromo-2-(3-methyl-1-piperidinyl)aniline Chemical and Physical Properties

Names and Identifiers

- 5-BROMO-2-(3-METHYL-1-PIPERIDINYL)ANILINE
- 5-bromo-2-(3-methylpiperidin-1-yl)aniline
- 5-Bromo-2-(3-methyl-1-piperidinyl)aniline
- Inchi： 1S/C12H17BrN2/c1-9-3-2-6-15(8-9)12-5-4-10(13)7-11(12)14/h4-5,7,9H,2-3,6,8,14H2,1H3
- InChI Key： QGEZUBWMZLWVLN-UHFFFAOYSA-N
- SMILES： BrC1C=CC(=C(C=1)N)N1CCCC(C)C1

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 15
Rotatable Bond Count: 1
Complexity: 210
Topological Polar Surface Area: 29.3

5-Bromo-2-(3-methyl-1-piperidinyl)aniline Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
TRC	B041290-125mg	5-Bromo-2-(3-methyl-1-piperidinyl)aniline	1016806-74-8		125mg	$ 230.00	2022-06-07
TRC	B041290-250mg	5-Bromo-2-(3-methyl-1-piperidinyl)aniline	1016806-74-8		250mg	$ 375.00	2022-06-07

5-Bromo-2-(3-methyl-1-piperidinyl)aniline Related Literature

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Additional information on 5-Bromo-2-(3-methyl-1-piperidinyl)aniline

Recent Advances in the Study of 5-Bromo-2-(3-methyl-1-piperidinyl)aniline (CAS: 1016806-74-8) in Chemical Biology and Pharmaceutical Research

The compound 5-Bromo-2-(3-methyl-1-piperidinyl)aniline (CAS: 1016806-74-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique bromoaniline and piperidinyl structural motifs, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, positioning it as a candidate for further drug development.

One of the key areas of interest is the compound's role as a building block in the synthesis of more complex pharmacophores. Researchers have successfully utilized 5-Bromo-2-(3-methyl-1-piperidinyl)aniline in the development of novel kinase inhibitors, which are critical in targeting cancer pathways. The bromo-substituted aniline moiety provides a reactive site for further functionalization, enabling the creation of diverse derivatives with enhanced biological activity.

In a recent study published in the Journal of Medicinal Chemistry, the compound was evaluated for its inhibitory effects on specific protein kinases involved in tumor proliferation. The results demonstrated significant activity against several kinase targets, with IC50 values in the nanomolar range. These findings suggest that 5-Bromo-2-(3-methyl-1-piperidinyl)aniline could serve as a scaffold for the design of next-generation anticancer agents.

Another noteworthy application of this compound is in the field of neurodegenerative diseases. Preliminary in vitro studies have indicated its potential to modulate neurotransmitter systems, particularly those involving dopamine and serotonin receptors. This has sparked interest in its use for developing treatments for conditions such as Parkinson's disease and depression. However, further in vivo studies are required to validate these findings and assess the compound's safety profile.

The synthesis of 5-Bromo-2-(3-methyl-1-piperidinyl)aniline has also been optimized in recent years, with researchers developing more efficient and scalable routes. A 2023 study highlighted a novel catalytic method that reduces the number of steps and improves yield, making the compound more accessible for large-scale pharmaceutical production. This advancement is expected to facilitate further research and development efforts.

Despite its promising potential, challenges remain in the clinical translation of 5-Bromo-2-(3-methyl-1-piperidinyl)aniline. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through comprehensive preclinical studies. Collaborative efforts between academic institutions and pharmaceutical companies are essential to overcome these hurdles and bring this compound closer to therapeutic application.

In conclusion, 5-Bromo-2-(3-methyl-1-piperidinyl)aniline (CAS: 1016806-74-8) represents a versatile and promising molecule in chemical biology and drug discovery. Its diverse applications, from kinase inhibition to neuro modulation, underscore its potential as a key player in future pharmaceutical developments. Continued research and innovation will be crucial in unlocking its full therapeutic potential.